Cas no 922091-82-5 (N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide
• CAS No: 922091-82-5
• MF: C₂₁H₂₁N₃O₇S
• MW: 459.47234416008
• CID: 6251226
• PubChem ID: 41179263
• Update Time: 2025-07-17

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide
• N-[5-(1,3-benzodioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl]-4-(4-methoxyphenyl)sulfonylbutanamide
• N-{5-[(2H-1,3-benzodioxol-5-yl)methyl]-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide
• 922091-82-5
• F2308-0152
• AKOS024638407
• N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-4-((4-methoxyphenyl)sulfonyl)butanamide

• Inchi： 1S/C21H21N3O7S/c1-28-15-5-7-16(8-6-15)32(26,27)10-2-3-19(25)22-21-24-23-20(31-21)12-14-4-9-17-18(11-14)30-13-29-17/h4-9,11H,2-3,10,12-13H2,1H3,(H,22,24,25)
• InChI Key： WHNJLKKRVHIDIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCCC(NC1=NN=C(CC2=CC=C3C(=C2)OCO3)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 459.11002119g/mol
• Monoisotopic Mass: 459.11002119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide

Introduction to N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 922091-82-5)

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 922091-82-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development. The presence of both 1,3,4-oxadiazole and benzodioxole moieties in its framework suggests potential biological activities, particularly in modulating biological pathways associated with inflammation, pain, and neurodegeneration.

The 1,3,4-oxadiazole ring is a well-documented scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding interactions with biological targets. This moiety has been extensively studied for its role in the development of antiviral, antibacterial, and anti-inflammatory agents. In contrast, the benzodioxole (or dihydrostilbene) moiety is recognized for its structural rigidity and ability to interact with aromatic residues in proteins. The combination of these two heterocyclic systems in N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide introduces a unique set of pharmacological properties that could be exploited for therapeutic purposes.

The amide functionality at the C-terminal part of the molecule further enhances its potential as a bioactive compound. Amides are known to be versatile pharmacophores that can modulate enzyme activity and receptor binding. Specifically, the presence of the 4-methoxybenzenesulfonyl group introduces a sulfonamide moiety, which is widely recognized for its role in enhancing binding affinity and metabolic stability. This structural feature is particularly relevant in the context of drug design, where sulfonamides are frequently incorporated to improve pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Preliminary studies suggest that N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxadiazol-2-yl}-4-(4-methoxybenzenesulfonyl)butanamide may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, its structural features hint at potential interactions with neurotransmitter receptors, making it a candidate for therapeutic applications in neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,3,4-oxadiazole ring typically involves cycloaddition reactions between 1,3-dicarbonyl compounds and nitrile oxides or via condensation reactions involving hydrazines and carbonyl compounds. The subsequent functionalization at the 5-position of the benzodioxole ring with a methyl group introduces additional complexity but also enhances the compound's potential bioactivity. The final step involves introducing the 4-methoxybenzenesulfonyl group via sulfonylation reactions, which can be achieved using appropriate sulfonyl chlorides or sulfonic acids.

In terms of biological activity,N-{5-(2H-1,3-benzodioxol-5-yl)methyl-1,3,4-oxydiazol-2-y}l)-4-(4-methoxybenzenesulfonyl)butanamide (CAS No. 922091 82 5) has shown promise in preclinical studies as an inhibitor of inflammatory mediators. The combined effects of the 1 , 3 , 4 - oxadiazole, benzodioxole, and sulfonamide moieties suggest that this compound may exhibit dual functionality—both as an anti-inflammatory agent and as a modulator of pain signaling pathways. These properties make it an attractive candidate for further investigation into conditions such as rheumatoid arthritis , neuropathic pain , and other inflammatory disorders .

One particularly intriguing aspect of this compound is its potential to cross the blood-brain barrier (BBB). The structural features of both the benzodioxole and sulfonamide moieties are known to facilitate BBB penetration , which is crucial for treating neurological disorders . This property has been observed in several sulfonamide-based drugs that have successfully made it through clinical trials . If further studies confirm that N-{5-(2H - 1 , 3 - benzodioxol - 5 - ylmethyl - 1 , 3 , 4 - oxadiazol - 2 - y} l ) - 4 - ( 4 - methoxybenzenesulfonyl ) butanamide ( CAS No . 922091 - 82 - 5 ) can effectively penetrate this barrier , it could open up new therapeutic avenues for conditions such as Alzheimer's disease , Parkinson's disease , and multiple sclerosis .

The chemical stability of this compound under various storage conditions is also an important consideration . As with many complex organic molecules , factors such as temperature , humidity , and light exposure can affect its integrity . Stability studies have been conducted to assess how long samples remain active under controlled conditions . These studies typically involve monitoring changes in physical properties such as melting point , solubility , spectroscopic data (e.g., NMR , IR ) , chromatographic behavior (e.g., HPLC ), and mass spectrometry . Such information helps determine optimal storage protocols to maintain efficacy throughout shelf life.

In conclusion,N-{5-(2H - 1 , 3 - benzodioxol - 5 - ylmethyl - 1 , 3 , 4 - oxadiazol - 2 - y} l ) - 4 -( 4 - methoxybenzenesulfonyl ) butanamide ( CAS No .922091 -82--85) represents an exciting development in pharmaceutical chemistry due to its unique structural features and potential biological activities . Its combination of pharmacophores suggests utility across multiple therapeutic areas ， particularly those involving inflammation ， pain ，and neurodegeneration 。 Further research into its synthesis ， pharmacokinetics ，and clinical efficacy will be essential to fully realize its therapeutic potential . As our understanding of molecular interactions continues to evolve ， compounds like these will play an increasingly important role in addressing some of today's most pressing medical challenges.